Cas no 2228915-59-9 (2-{bicyclo2.2.1hept-5-en-2-yl}-2-methylpropan-1-ol)

• Product Name: 2-{bicyclo2.2.1hept-5-en-2-yl}-2-methylpropan-1-ol
• CAS No: 2228915-59-9
• MF: C₁₁H₁₈O
• MW: 166.260023593903
• CID: 6206984
• PubChem ID: 18386413
• Update Time: 2025-06-12

2-{bicyclo2.2.1hept-5-en-2-yl}-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-{bicyclo2.2.1hept-5-en-2-yl}-2-methylpropan-1-ol
• 2-{bicyclo[2.2.1]hept-5-en-2-yl}-2-methylpropan-1-ol
• EN300-1819730
• 2228915-59-9
• SCHEMBL6382740

• Inchi： 1S/C11H18O/c1-11(2,7-12)10-6-8-3-4-9(10)5-8/h3-4,8-10,12H,5-7H2,1-2H3
• InChI Key： UUGHQKIDDVIQIN-UHFFFAOYSA-N
• SMILES： OCC(C)(C)C1CC2C=CC1C2

Computed Properties

• Exact Mass: 166.135765193g/mol
• Monoisotopic Mass: 166.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols

Additional information on 2-{bicyclo2.2.1hept-5-en-2-yl}-2-methylpropan-1-ol

Comprehensive Overview of 2-{bicyclo[2.2.1]hept-5-en-2-yl}-2-methylpropan-1-ol (CAS No. 2228915-59-9)

2-{bicyclo[2.2.1]hept-5-en-2-yl}-2-methylpropan-1-ol (CAS No. 2228915-59-9) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry, material science, and fragrance development. This bicyclic alcohol derivative is characterized by its unique molecular structure, which combines a bicyclo[2.2.1]heptene core with a 2-methylpropan-1-ol side chain. Such structural features make it a versatile intermediate for various applications, including polymer synthesis, agrochemical formulations, and high-value fragrance ingredients.

The compound's CAS number 2228915-59-9 serves as a critical identifier for researchers and regulatory bodies, ensuring precise tracking in global chemical databases. Its IUPAC name, 2-{bicyclo[2.2.1]hept-5-en-2-yl}-2-methylpropan-1-ol, reflects its intricate bicyclic framework and hydroxyl functional group, which are pivotal for its reactivity and solubility properties. Recent studies highlight its potential as a green chemistry candidate due to its biodegradability and low toxicity profile, aligning with the growing demand for sustainable chemical solutions.

In the context of fragrance and flavor industries, this compound is valued for its ability to impart woody, camphoraceous notes, making it a sought-after ingredient in premium perfumes and cosmetic formulations. Its low volatility and high stability under varying pH conditions further enhance its utility in long-lasting scent applications. Additionally, its role as a polymer modifier has been explored, where it improves the flexibility and thermal resistance of synthetic resins.

From a synthetic perspective, 2-{bicyclo[2.2.1]hept-5-en-2-yl}-2-methylpropan-1-ol is often synthesized via Diels-Alder reactions, leveraging the reactivity of its norbornene moiety. Researchers are increasingly optimizing these pathways to reduce energy consumption and waste generation, addressing key sustainability goals. The compound's chirality also opens doors for enantioselective catalysis, a hot topic in pharmaceutical research.

Market trends indicate rising interest in bio-based alternatives to traditional petrochemicals, positioning this compound as a promising candidate. Its compatibility with enzyme-mediated transformations and metabolic engineering approaches further underscores its relevance in modern biotechnology. As industries pivot toward circular economy models, the demand for such eco-friendly intermediates is expected to surge.

For analytical chemists, characterizing CAS 2228915-59-9 involves advanced techniques like GC-MS, NMR spectroscopy, and HPLC, ensuring purity and consistency across batches. Regulatory compliance, particularly under REACH and FDA guidelines, remains a priority for commercial manufacturers, with ongoing studies confirming its safety profile.

In summary, 2-{bicyclo[2.2.1]hept-5-en-2-yl}-2-methylpropan-1-ol exemplifies innovation at the intersection of chemistry and sustainability. Its multifaceted applications—from fragrance design to advanced materials—highlight its potential to address contemporary challenges in science and industry. As research progresses, this compound is poised to play a pivotal role in shaping the future of specialty chemicals.